Cas no 23117-57-9 (Benzo[6,7]cyclohept[1,2,3-ij]isoquinolin-1-ol,4,5,6,6a,7,8-hexahydro-2,10,11,12-tetramethoxy-6-methyl-, (6aR)-)
![Benzo[6,7]cyclohept[1,2,3-ij]isoquinolin-1-ol,4,5,6,6a,7,8-hexahydro-2,10,11,12-tetramethoxy-6-methyl-, (6aR)- structure](https://ossimg.kuujia.com/scimg/23500/23117-57-9x500.png)
23117-57-9 structure
Product Name:Benzo[6,7]cyclohept[1,2,3-ij]isoquinolin-1-ol,4,5,6,6a,7,8-hexahydro-2,10,11,12-tetramethoxy-6-methyl-, (6aR)-
CAS No:23117-57-9
MF:C22H27NO5
MW:385.453486680985
CID:270443
PubChem ID:15560402
Update Time:2025-04-19
Benzo[6,7]cyclohept[1,2,3-ij]isoquinolin-1-ol,4,5,6,6a,7,8-hexahydro-2,10,11,12-tetramethoxy-6-methyl-, (6aR)- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[6,7]cyclohept[1,2,3-ij]isoquinolin-1-ol,4,5,6,6a,7,8-hexahydro-2,10,11,12-tetramethoxy-6-methyl-, (6aR)-
- (-)-Kreysigine
- Benzo[6,7]cyclohept[1,2,3-ij]isoquinolin-1-ol,4,5,6,6a,7,8-hexahydro-2,10,11,12-tetramethoxy-6-methyl-, (R)-
- C-Homo-6ab-aporphin-1-ol,2,9,10,11-tetramethoxy- (8CI)
- Kreysigin
- Kreysigine (6CI)
- (6aR)-4,5,6,6a,7,8-Hexahydro-2,10,11,12-tetramethoxy-6-methylbenzo[6,7]cyclohept[1,2,3-ij]isoquinolin-1-ol
- Kreysigine
- (–)-Kreysigine
- (a€“)-Kreysigine
- 23117-57-9
- (10S)-3,4,5,16-Tetramethoxy-11-methyl-11-azatetracyclo[8.7.1.02,7.014,18]octadeca-1(18),2,4,6,14,16-hexaen-17-ol
-
- Inchi： 1S/C22H27NO5/c1-23-9-8-13-10-15(25-2)20(24)19-17(13)14(23)7-6-12-11-16(26-3)21(27-4)22(28-5)18(12)19/h10-11,14,24H,6-9H2,1-5H3/t14-/m1/s1
- InChI Key： SXGHNTVPXYHQSN-CQSZACIVSA-N
- SMILES： [C@@]12([H])CCC3=CC(OC)=C(OC)C(OC)=C3C3C1=C(C=C(OC)C=3O)CCN2C
Computed Properties
- Exact Mass: 385.18901
- Monoisotopic Mass: 385.18892296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- PSA: 60.39
Benzo[6,7]cyclohept[1,2,3-ij]isoquinolin-1-ol,4,5,6,6a,7,8-hexahydro-2,10,11,12-tetramethoxy-6-methyl-, (6aR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BioAustralis | BIA-K1945-1 mg |
Kreysigine |
23117-57-9 | >95% by HPLC | 1mg |
$233.00 | 2023-07-10 | |
| BioAustralis | BIA-K1945-5 mg |
Kreysigine |
23117-57-9 | >95% by HPLC | 5mg |
$816.00 | 2023-07-10 | |
| BioAustralis | BIA-K1945-1mg |
Kreysigine |
23117-57-9 | >95% by HPLC | 1mg |
$255.00 | 2025-08-06 | |
| BioAustralis | BIA-K1945-5mg |
Kreysigine |
23117-57-9 | >95% by HPLC | 5mg |
$895.00 | 2025-08-06 | |
| 1PlusChem | 1P00BMKP-1mg |
(6aR)-4,5,6,6a,7,8-Hexahydro-2,10,11,12-tetramethoxy-6-methylbenzo[6,7]cyclohept[1,2,3-ij]isoquinolin-1-ol |
23117-57-9 | ≥95% | 1mg |
$333.00 | 2024-05-24 | |
| 1PlusChem | 1P00BMKP-5mg |
(6aR)-4,5,6,6a,7,8-Hexahydro-2,10,11,12-tetramethoxy-6-methylbenzo[6,7]cyclohept[1,2,3-ij]isoquinolin-1-ol |
23117-57-9 | ≥95% | 5mg |
$1103.00 | 2024-05-24 |
Benzo[6,7]cyclohept[1,2,3-ij]isoquinolin-1-ol,4,5,6,6a,7,8-hexahydro-2,10,11,12-tetramethoxy-6-methyl-, (6aR)- Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
23117-57-9 (Benzo[6,7]cyclohept[1,2,3-ij]isoquinolin-1-ol,4,5,6,6a,7,8-hexahydro-2,10,11,12-tetramethoxy-6-methyl-, (6aR)-) Related Products
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